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Compound of Interest

Compound Name: N-carbamimidoylacetamide

Cat. No.: B1329396 Get Quote

Technical Support Center: N-Acetylguanidine
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the storage and handling of N-Acetylguanidine.

Frequently Asked Questions (FAQs)
1. What are the optimal storage conditions for N-Acetylguanidine?

N-Acetylguanidine should be stored in a cool, dry, and dark place.[1][2][3] It is important to

keep the container tightly sealed to prevent moisture absorption, as the compound can be

hygroscopic. The recommended storage temperature is room temperature.[2][3][4]

2. What are the general handling precautions for N-Acetylguanidine?

When handling N-Acetylguanidine, it is crucial to use personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[1] Work should be conducted in a

well-ventilated area or outdoors to avoid inhalation of dust or fumes.[1] After handling, wash

hands and any exposed skin thoroughly.[1] Do not eat, drink, or smoke when using this

product.[5]

3. What should I do in case of accidental exposure to N-Acetylguanidine?

If inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[1]
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If on skin: Wash the affected area with plenty of water.[1] If skin irritation occurs, seek

medical advice.[1] Contaminated clothing should be removed and washed before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing.[1] If eye irritation persists, get medical attention.[1]

If swallowed: Rinse the mouth with water. Do NOT induce vomiting. If feeling unwell, consult

a doctor.[5]

4. What are the known incompatibilities of N-Acetylguanidine?

N-Acetylguanidine is incompatible with strong oxidizing agents, strong acids, bases, and

reducing agents.[5] Contact with these substances should be avoided to prevent hazardous

reactions.

Troubleshooting Guide
Issue Possible Cause Recommended Action

Compound has clumped or

appears moist

Improper storage, exposure to

moisture (hygroscopic nature)

Ensure the container is always

tightly sealed immediately after

use. Store in a desiccator if

working in a humid

environment.

Skin or eye irritation after

handling

Direct contact with the

compound

Always wear appropriate PPE,

including gloves and safety

goggles. In case of contact,

follow the first-aid measures

outlined in the FAQ section.[1]

Respiratory irritation Inhalation of dust particles

Work in a well-ventilated area

or use a fume hood. Avoid

actions that generate dust. If

irritation occurs, move to fresh

air.[1]

Physicochemical Properties of N-Acetylguanidine
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Property Value

Appearance
White to off-white powder/crystalline solid[1][6]

[7]

Molecular Formula C3H7N3O[1][2][5]

Molecular Weight 101.11 g/mol [2][5]

Melting Point 181-183 °C[2][5]

pKa 8.23 (+1) at 25°C[1][3]

Solubility Soluble in water[1]

Experimental Workflow
The following diagram outlines the general workflow for safely handling N-Acetylguanidine in a

laboratory setting.
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Receiving and Initial Inspection

Storage in a Cool, Dry, Dark, and Tightly Sealed Container

Pre-Experiment Preparation:
- Don Personal Protective Equipment (PPE)

- Work in a Ventilated Area

Weighing and Handling of N-Acetylguanidine

Experimental Use

Post-Experiment Cleanup:
- Decontaminate Work Surfaces

- Remove and Dispose of PPE Properly
Properly Seal and Return to Storage

Waste Disposal in Accordance with Regulations

Click to download full resolution via product page

Safe Handling Workflow for N-Acetylguanidine

Disclaimer: This information is intended for guidance and is not a substitute for a

comprehensive safety data sheet (SDS) or institutional safety protocols. Always consult the

SDS and follow your organization's safety guidelines when handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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